Cas no 62581-87-7 (2-Propanol, 1-(2,4-dichlorophenoxy)-3-(1-methylethoxy)-)

2-Propanol, 1-(2,4-dichlorophenoxy)-3-(1-methylethoxy)- structure
62581-87-7 structure
Product Name:2-Propanol, 1-(2,4-dichlorophenoxy)-3-(1-methylethoxy)-
CAS No:62581-87-7
MF:C12H16Cl2O3
MW:279.159642219543
CID:439348
PubChem ID:71384991
Update Time:2025-04-19

2-Propanol, 1-(2,4-dichlorophenoxy)-3-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol, 1-(2,4-dichlorophenoxy)-3-(1-methylethoxy)-
    • 1-(2,4-dichlorophenoxy)-3-propan-2-yloxypropan-2-ol
    • DTXSID00807238
    • 62581-87-7
    • 1-(2,4-Dichlorophenoxy)-3-[(propan-2-yl)oxy]propan-2-ol
    • Inchi: 1S/C12H16Cl2O3/c1-8(2)16-6-10(15)7-17-12-4-3-9(13)5-11(12)14/h3-5,8,10,15H,6-7H2,1-2H3
    • InChI Key: VHPJPMXXXYSOHY-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1OCC(COC(C)C)O)Cl

Computed Properties

  • Exact Mass: 278.04778
  • Monoisotopic Mass: 278.0476498g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • PSA: 38.69
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